Cas no 145773-22-4 ((15S)-Latanoprost)

(15S)-Latanoprost is a stereoisomer of latanoprost, a prostaglandin F2α analog used primarily in ophthalmology to reduce intraocular pressure (IOP) in patients with open-angle glaucoma or ocular hypertension. Its mechanism involves increasing aqueous humor outflow through the uveoscleral pathway. The (15S) configuration may offer enhanced stability or potency compared to the racemic mixture, though clinical equivalence depends on specific pharmacokinetic and pharmacodynamic profiles. This compound is typically formulated as an ophthalmic solution, ensuring targeted delivery with minimal systemic exposure. Its efficacy in IOP management, coupled with a well-tolerated safety profile, makes it a valuable therapeutic option. Further research may clarify potential advantages over other prostaglandin analogs.
(15S)-Latanoprost structure
(15S)-Latanoprost structure
Product Name:(15S)-Latanoprost
CAS No:145773-22-4
MF:C26H40O5
MW:432.59280872345
CID:64944
PubChem ID:10477939
Update Time:2025-07-07

(15S)-Latanoprost Chemical and Physical Properties

Names and Identifiers

    • (Z)-Isopropyl 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((S)-3-hydroxy-5-phenylpentyl)cyclopentyl)hept-5-enoate
    • 15-epi Latanoprost
    • (Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(3R)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoic acid isopropyl ester
    • (15S)-Latanoprost
    • 15(S)-Latanoprost
    • 15S-Latanoprost
    • Latanoprost Related Compound B (Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate)
    • (5Z,9Alpha,11Alpha,15S)-9,11,15-Trihydroxy-17-Phenyl-18,19,20-Trinor-Prost-5Z-En-1-Oate Isopropyl Ester
    • (5Z,9α,11α,15S)-9,11,15-Trihydrox
    • 15(S)-Latanoprost Isopropyl Ester
    • 15-Epi Latanoprost Isopropyl Ester
    • 9Alpha,11Alpha,15S-Trihydroxy-17-Phenyl-18,19,20-Trinor-Prost-5Z-En-1-Oic Acid Isopropyl Ester
    • 15(S)-Latanoprost solution
    • Latanoprost Related CoMpound B
    • (5Z,9α,11α,15S)-9,11,15-Trihydroxy-17-phenyl-18,19,20-trinor-prost-5-en-1-oate isopropyl ester
    • P840K2J2DL
    • CHEMBL84514
    • UNII-P840K2J2DL
    • starbld0018625
    • 5-HEPTENOIC ACID, 7-(3,5-DIHYDROXY-2-(3-HYDROXY-5-PHENYLPENTYL)CYCLOPENTYL)-, 1-METHYLETHYL ESTER, (1R-(1.ALPHA.(Z),2.BETA.(S*),3.ALPHA.,5.ALPHA.))-
    • PD021272
    • 5-Heptenoic acid, 7-(3,5-dihydroxy-2-(3-hydroxy-5-phenylpentyl)cyclopentyl)-, 1-methylethyl ester, (1R-(1alpha(Z),2beta(S*),3alpha,5alpha))-
    • 5-Heptenoic acid, 7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((3S)-3-hydroxy-5-phenylpentyl)cyclopentyl)-, 1-methylethyl ester, (5Z)-
    • LATANOPROST IMPURITY E [EP IMPURITY]
    • 15beta-Latanoprost
    • propan-2-yl (Z)-7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]hept-5-enoate
    • AKOS022186305
    • 5-Heptenoic acid, 7-[(1R,2R,3R,5S)-3,5-dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]-, 1-methylethyl ester, (5Z)-
    • 15-epi-Latanoprost
    • 145773-22-4
    • Isopropyl (Z)-7-((1R,2R,3R,5S)-3,5-dihydroxy-2-((3S)-3-hydroxy-5-phenylpentyl)cyclopentyl)-5-heptenoate
    • SCHEMBL12775718
    • Latanoprost, (15S)-
    • 15.BETA.-LATANOPROST
    • Isopropyl (Z)-7-[(1R,2R,3R,5S)-3,5-Dihydroxy-2-[(3S)-3-hydroxy-5-phenylpentyl]cyclopentyl]-5-heptenoate; (15S)-Latanoprost; Latanoprost Related Compound B (USP)
    • HY-126115
    • CS-0090572
    • Inchi： 1S/C26H40O5/c1-19(2)31-26(30)13-9-4-3-8-12-22-23(25(29)18-24(22)28)17-16-21(27)15-14-20-10-6-5-7-11-20/h3,5-8,10-11,19,21-25,27-29H,4,9,12-18H2,1-2H3/b8-3-/t21-,22-,23-,24+,25-/m1/s1
    • InChI Key： GGXICVAJURFBLW-SCTZCWPJSA-N
    • SMILES： O[C@@H]1C[C@@H]([C@H](C/C=C\CCCC(=O)OC(C)C)[C@H]1CC[C@@H](CCC1C=CC=CC=1)O)O

Computed Properties

  • Exact Mass: 432.28800
  • Monoisotopic Mass: 432.28757437g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 14
  • Complexity: 526
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 5
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 87Ų

Experimental Properties

  • Density: 1.094
  • Boiling Point: 583.839°C at 760 mmHg
  • Flash Point: -16 °C
  • Refractive Index: 1.538
  • PSA: 86.99000
  • LogP: 4.18640

(15S)-Latanoprost Security Information

  • Hazardous Material transportation number：UN 1231 3/PG 2
  • WGK Germany：1
  • Hazard Category Code： 11-36-66-67
  • Safety Instruction： S16; S26; S29; S33
  • Hazardous Material Identification： F Xi
  • Storage Condition：−20°C
  • Risk Phrases：R11
  • Safety Term：S16-26-29-33

(15S)-Latanoprost Pricemore >>

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(15S)-Latanoprost Suppliers

Amadis Chemical Company Limited
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(CAS:145773-22-4)(15S)-Latanoprost
Order Number:A855034
Stock Status:in Stock
Quantity:50mg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:53
Price ($):2557.0
Email:sales@amadischem.com

(15S)-Latanoprost Spectrogram

1H NMR 300 MHz DMSO
1H NMR
13C NMR
13C NMR

(15S)-Latanoprost Related Literature

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Amadis Chemical Company Limited
(CAS:145773-22-4)(15S)-Latanoprost
A855034
Purity:99%
Quantity:50mg
Price ($):2557.0
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